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Einleitung
Diese Anwendungshinweise bieten detaillierte Informationen und Protokolle für Forscher,

Wissenschaftler und Fachleute in der Arzneimittelentwicklung zur Verwendung von

Gibberellinen zur Überwindung der Samenruhe. Ein zentraler Punkt dieser Hinweise ist die

Klärung der Rolle verschiedener Gibberelline, insbesondere des Gibberellin A8 (GA8).

Gibberelline (GAs) sind eine Klasse von Phytohormonen, die entscheidende Prozesse im

Pflanzenwachstum und in der Entwicklung regulieren, einschließlich der Samenkeimung, des

Streckungswachstums und der Blütenbildung.[1][2] Sie spielen eine wesentliche Rolle bei der

Beendigung der Samenruhe, einem Zustand, in dem Samen auch unter günstigen

Umweltbedingungen nicht keimen.[3][4]

Wichtiger Hinweis zu Gibberellin A8 (GA8):

Die Forschungsergebnisse zeigen, dass Gibberellin A8 (GA8) eine inaktive Form des

Gibberellins ist. Es handelt sich um ein Abbauprodukt (Katabolit) des bioaktiven Gibberellins A1

(GA1).[5] Die Umwandlung von aktivem GA1 in inaktives GA8 erfolgt durch einen Prozess, der
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als 2β-Hydroxylierung bekannt ist und durch das Enzym GA2-Oxidase katalysiert wird.[1] Aus

diesem Grund ist eine exogene Behandlung mit GA8 nicht wirksam, um die Samenruhe zu

überwinden. Stattdessen werden bioaktive Gibberelline wie Gibberellinsäure (GA3), GA4 und

GA7 für diesen Zweck eingesetzt.[6]

Wirkmechanismus der Gibberelline bei der
Samenkeimung
Gibberelline leiten die Keimung ein, indem sie eine Signalkaskade auslösen, die zur

Schwächung der den Embryo umgebenden Strukturen und zur Mobilisierung von

gespeicherten Nährstoffen führt.[3][7]

Der Signalweg lässt sich wie folgt zusammenfassen:

Rezeptorbindung: Bioaktives Gibberellin (z. B. GA1, GA3, GA4) bindet an seinen löslichen

Rezeptor GID1 (GIBBERELLIN INSENSITIVE DWARF1).[8]

Komplexbildung: Diese Bindung führt zu einer Konformationsänderung des GID1-Rezeptors,

die es ihm ermöglicht, an sogenannte DELLA-Proteine zu binden. DELLA-Proteine sind

Repressoren der Gibberellin-Antwort und verhindern in Abwesenheit von GA die Keimung.[8]

[9]

Abbau der DELLA-Proteine: Der GA-GID1-DELLA-Komplex wird von einer E3-Ubiquitin-

Ligase (SCF-Komplex) erkannt, was zur Polyubiquitinierung und dem anschließenden Abbau

der DELLA-Proteine durch das 26S-Proteasom führt.[9]

Genexpression: Der Abbau der DELLA-Repressoren gibt Transkriptionsfaktoren frei, die die

Expression von Genen fördern, die für hydrolytische Enzyme (z. B. α-Amylase) kodieren.[1]

Keimung: Diese Enzyme bauen im Endosperm gespeicherte Nährstoffe (wie Stärke) zu

Zuckern ab, die dem Embryo als Energiequelle für das Wachstum dienen.[7][10] Gleichzeitig

fördern Gibberelline die Produktion von Enzymen, die die Zellwände der Samenschale und

des Endosperms schwächen, was dem Keimling den Austritt erleichtert.[3][8]

Diagramm des Gibberellin-Signalwegs
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Abbildung 1: Vereinfachter Signalweg von Gibberellin zur Auslösung der Samenkeimung.

Quantitative Daten zur Behandlung mit aktiven
Gibberellinen
Die optimale Konzentration und Behandlungsdauer für Gibberelline kann je nach Pflanzenart

und Grad der Samenruhe stark variieren. Die folgende Tabelle fasst Daten aus verschiedenen

Studien zusammen, in denen bioaktive Gibberelline erfolgreich eingesetzt wurden.
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Pflanzenart
Gibberellin-
Typ

Konzentration
(mg/L oder
ppm)

Behandlungsd
auer

Ergebnis

Amsonia elliptica GA4+7 500 mg/L 14 Tage
61,3%

Keimung[11]

Lomatogonium

rotatum
GA3 500 mg/L 24 Stunden

Signifikante

Verbesserung

der Keimrate und

des

Keimkraftindexes

[12]

Prunus avium

(Süßkirsche)
GA3 100 mg/L

Nicht spezifiziert

(Samen

einweichen)

Maximale

Keimrate von

40% erreicht[4]

Cannabis sativa

'Yunma 1'
GA3 400 mg/L 8 Stunden

Erhöhte

Keimrate und

Keimungspotenzi

al unter

Trockenstress[13

]

Trollius chinensis GA3 600 mg/L

Nicht spezifiziert

(Samen

einweichen)

Höchste

Keimrate von

55%[14]

Solanum

sisymbriifolium
GA3 400 mg/L

Nicht spezifiziert

(Samen

einweichen)

Beschleunigte

Stärkehydrolyse

und verbesserte

Keimrate[15]

Experimentelle Protokolle
Die folgenden Protokolle beschreiben allgemeine Verfahren zur Behandlung von Saatgut mit

bioaktiven Gibberellinen zur Überwindung der Dormanz. Es wird empfohlen, für jede neue
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Pflanzenart zunächst eine Konzentrationsreihe zu testen, um die optimale Behandlung zu

ermitteln (z. B. 100, 250, 500, 1000 mg/L).

Protokoll 1: Saatgutbehandlung durch Einweichen
Dieses Protokoll eignet sich für die meisten Saatgutarten.

Materialien:

Saatgut

Bioaktives Gibberellin (z. B. Gibberellinsäure GA3, als Pulver oder fertige Lösung)

Destilliertes Wasser

Ethanol oder eine geringe Menge eines basischen Lösungsmittels (falls GA-Pulver nicht

wasserlöslich ist)

Bechergläser oder Petrischalen

Magnetrührer (optional)

Filterpapier

Keimschalen oder -töpfe

Steriles Keimsubstrat (z. B. Agar, Vermiculit)

Vorgehensweise:

Herstellung der Gibberellin-Stammlösung:

Eine Stammlösung von 1000 mg/L (ppm) GA3 vorbereiten.

Hinweis: Gibberellinsäure ist in Wasser schwer löslich. Lösen Sie das Pulver zunächst in

einigen Tropfen Ethanol oder einer schwachen Kaliumhydroxid-Lösung, bevor Sie es mit

destilliertem Wasser auf das Endvolumen auffüllen.[6]

Die Stammlösung in einem dunklen, kühlen Behälter aufbewahren.
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Herstellung der Arbeitslösungen:

Die gewünschten Konzentrationen (z. B. 100, 400, 500 mg/L) durch Verdünnen der

Stammlösung mit destilliertem Wasser herstellen. Eine Kontrolllösung nur mit destilliertem

Wasser (und ggf. der gleichen geringen Menge Lösungsmittel) ansetzen.

Saatgutbehandlung:

Die zu testenden Samen in die jeweilige Gibberellin-Arbeitslösung geben. Sicherstellen,

dass alle Samen vollständig bedeckt sind.

Die Samen für eine definierte Dauer (z. B. 8, 24 oder 48 Stunden) bei Raumtemperatur

einweichen.[6][13] Die optimale Dauer ist artspezifisch.

Aussaat:

Nach der Behandlung die Gibberellin-Lösung abgießen.

Die Samen kurz mit destilliertem Wasser spülen, um überschüssiges GA zu entfernen.

Die Samen auf einem sterilen Keimsubstrat in Petrischalen oder Töpfen ausbringen.

Die Keimschalen unter geeigneten Licht- und Temperaturbedingungen für die jeweilige Art

inkubieren.

Datenerfassung:

Täglich die Anzahl der gekeimten Samen über einen Zeitraum von 7 bis 30 Tagen

erfassen.

Die Keimrate, die mittlere Keimzeit und den Keimkraftindex berechnen.

Diagramm des experimentellen Arbeitsablaufs
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Abbildung 2: Allgemeiner Arbeitsablauf für die Behandlung von Saatgut mit Gibberellin.
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Zusammenfassung und Ausblick
Die Behandlung mit bioaktiven Gibberellinen wie GA3 und GA4+7 ist eine effektive Methode,

um die physiologische Samenruhe bei einer Vielzahl von Pflanzenarten zu überwinden. Der

zugrundeliegende Mechanismus beinhaltet den Abbau von DELLA-Repressorproteinen, was

die Expression von Genen ermöglicht, die für die Keimung notwendig sind. Es ist von

entscheidender Bedeutung zu verstehen, dass Gibberellin A8 (GA8) ein inaktives

Abbauprodukt ist und sich daher nicht für die Behandlung zur Brechung der Dormanz eignet.

Zukünftige Forschungen sollten sich auf die Optimierung von Konzentrationen und die

Untersuchung von synergistischen Effekten mit anderen Behandlungen (z. B. Stratifikation)

konzentrieren, um die Keimungseffizienz weiter zu verbessern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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